N-(4,5-dimethoxypyrimidin-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• Molecular Formula: C11H12N6O5
• Molecular Weight: 308.25 g/mol
• IUPAC Name: N-(4,5-dimethoxypyrimidin-2-yl)-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C11H12N6O5/c1-21-8-4-12-11(15-10(8)22-2)14-9(18)6-16-5-7(3-13-16)17(19)20/h3-5H,6H2,1-2H3,(H,12,14,15,18)
• InChI Key: KAQROQBDSPSJTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1OC)NC(=O)CN2C=C(C=N2)[N+](=O)[O-]

Description

N-(4,5-dimethoxypyrimidin-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C11H12N6O5 and its molecular weight is 308.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 4-nitro-1H-pyrazole (A) (317 mg, 2.8 mmol), 2-chloro-N-(4,5-dimethoxypyrimidin-2-yl)acetamide (2.26 mmol), Cs2CO3 (1.0 g, 3.09 mmol) and MeCN (9.0 mL). The resulting reaction mixture was stirred at reflux (80° C.) for 1 h, then allowed to reach rt. The mixture was diluted with DCM, filtered, the filter cake was washed with DCM. The filtercake was redisolved in DCM and water, the org. layer was separated and the aq. layer was extracted with DCM (2×). The combined org. layers were washed with brine, dried (MgSO4), filtered and concentrated to yield N-(4,5-dimethoxypyrimidin-2-yl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide as a crude which was used in the next step without further purification. LC-MS conditions B: tR=0.46 min, [M+H]+=309.10.